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Compound of Interest

Compound Name: (Rac)-BRDO0705
Cat. No.: B15619945
Get Quote
\ J

For Immediate Release: This document provides essential safety and logistical information for
the proper disposal of (Rac)-BRD0705, a compound utilized by researchers, scientists, and
drug development professionals. Adherence to these guidelines is crucial for ensuring
laboratory safety, environmental protection, and regulatory compliance. As a potent kinase
inhibitor, all waste containing (Rac)-BRD0705 must be treated as hazardous chemical waste.

While a specific Safety Data Sheet (SDS) for (Rac)-BRD0705 should always be consulted first,
this guide outlines a comprehensive disposal protocol based on general best practices for
hazardous chemical waste management in a laboratory setting.

Key Compound Data

For safe handling and accurate waste identification, a summary of key quantitative data for
BRDO705 is provided below.
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Property Value Reference
Molecular Formula C20H23Ns0 [1112]
Molecular Weight 321.42 g/mol [1][3]

ICso for GSK3a 66 nM [3]

ICso for GSK3p 515 nM [3]
Solubility in DMSO > 250 mg/mL [1]

Step-by-Step Disposal Protocol

The following procedures detail the safe disposal of (Rac)-BRD0705 in various forms. These
steps are critical for minimizing exposure and preventing environmental contamination.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to wear appropriate personal
protective equipment. This includes, but is not limited to:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat to protect from splashes.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator is recommended.

All handling of (Rac)-BRDO0705, including weighing and solution preparation, should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Waste Segregation and Containment

Proper segregation of waste streams is fundamental to safe and compliant disposal.

e Solid Waste:
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o Place all solid waste contaminated with (Rac)-BRD0705, including unused or expired
compound, contaminated personal protective equipment (gloves, etc.), weighing papers,
and pipette tips, into a designated, leak-proof, and clearly labeled hazardous waste

container.[4]

o The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.[5]
e Liquid Waste:

o Collect all solutions containing (Rac)-BRD0705 in a dedicated, shatter-resistant, and leak-
proof container.[4]

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Ensure the container is securely capped when not in use.[5]

Labeling and Storage

Accurate labeling and proper storage of hazardous waste are critical for safety and regulatory
compliance.

e Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."[4]

o The label must include the full chemical name, "(Rac)-BRD0705," and a list of any other

constituents in the waste.[4]
o Indicate the date when waste was first added to the container.
e Storage:

o Store hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.
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o Ensure that the storage area is away from drains and incompatible chemicals are
segregated.[6]

o Containers should be stored in secondary containment to capture any potential leaks.[5]

Disposal Procedure

» Contact EHS: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[7]

e Do Not:
o Dispose of (Rac)-BRD0705 down the drain.[7]
o Discard in the regular trash.[7]

o Attempt to neutralize the chemical unless you are a trained professional following an
approved protocol.

Spill Cleanup

In the event of a spill, follow these steps:
o Evacuate and Secure: Alert others in the area and restrict access.

o Assess the Spill: Determine the extent of the spill and if it is safe for you to clean up. For
large or highly concentrated spills, contact your institution's EHS department immediately.

e Cleanup:
o For solid spills, carefully scoop or sweep the material to avoid creating dust.

o For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and
absorb the liquid.

o Collect Waste: Place all cleanup materials into a designated hazardous waste container and
label it accordingly.
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+ Decontaminate: Clean the spill area with a suitable solvent (e.g., 70% ethanol) followed by
soap and water. Dispose of all decontamination materials as hazardous waste.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
BRDO0705.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (Rac)-BRD0705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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